Cas no 2172504-68-4 (3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2172504-68-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5908599
• PubChem ID: 165826296
• Update Time: 2025-06-11

3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• EN300-1489004
• 2172504-68-4
• 3-[N-tert-butyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid

• Inchi： 1S/C26H32N2O5/c1-26(2,3)28(16-14-24(30)31)23(29)13-8-15-27-25(32)33-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22H,8,13-17H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： QFVGCJGJQXTVIH-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2172504-68-4 and Product Name: 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Compound with the CAS number 2172504-68-4 and the product name 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including a tert-butyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino side chain, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration.

The Fmoc group, specifically the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety, is particularly noteworthy as it is widely employed in peptide synthesis for its stability and ease of removal. This feature enhances the compound's utility as a building block in constructing more complex biomolecules. The tert-butyl substituent contributes to the compound's overall steric hindrance, which can be strategically leveraged to modulate the pharmacokinetic properties of derivatives. Together, these structural elements make this compound a valuable asset in the pharmaceutical researcher's toolkit.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can address multiple biological targets simultaneously. The structural features of 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid align well with this trend. Studies have demonstrated that compounds incorporating both amide and amino functionalities can exhibit enhanced binding affinity to biological receptors. This dual functionality is particularly relevant in the development of drugs targeting neurological disorders, where modulation of neurotransmitter activity is crucial.

The fluorenylmethoxycarbonyl (Fmoc) protecting group not only facilitates controlled peptide synthesis but also provides a platform for further derivatization. The fluorene ring, known for its rigidity and fluorescence properties, has been increasingly utilized in drug design to improve solubility and bioavailability. Additionally, the butanamidopropanoic acid backbone offers a scaffold that can be modified to introduce additional pharmacophores, thereby expanding the compound's therapeutic potential.

In light of these attributes, researchers have been exploring derivatives of this compound for applications in oncology, immunology, and anti-inflammatory therapies. For instance, modifications to the tert-butyl group have shown promise in enhancing drug stability while reducing off-target effects. Furthermore, the introduction of hydrophilic or lipophilic substituents at strategic positions within the molecule can fine-tune its pharmacokinetic profile. Such modifications are essential for optimizing drug delivery systems and improving patient outcomes.

The growing interest in structure-based drug design has also spurred investigations into computational modeling of this compound. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, are being employed to predict the interactions between this compound and biological targets. These studies not only accelerate the drug discovery process but also provide insights into the mechanisms of action at a molecular level. Such knowledge is critical for designing next-generation therapeutics with improved efficacy and safety profiles.

Moreover, the synthesis of this compound exemplifies the latest trends in green chemistry and sustainable pharmaceutical manufacturing. Modern synthetic methodologies emphasize efficiency, scalability, and environmental responsibility. By optimizing reaction conditions and minimizing waste generation, researchers are paving the way for more sustainable drug production processes. The use of readily available starting materials and catalytic methods further underscores the economic viability of such approaches.

The versatility of 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid extends beyond its immediate applications in drug development. It serves as a valuable tool for academic research in organic chemistry and biochemistry labs worldwide. Its complex structure provides an excellent framework for teaching students about advanced synthetic techniques and mechanistic studies. Additionally, collaborative research initiatives leveraging this compound have fostered interdisciplinary interactions between chemists, biologists, and pharmacologists.

As our understanding of disease mechanisms continues to evolve, so does our approach to therapeutic intervention. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery is reshaping traditional paradigms in pharmaceutical research. In this context, compounds like 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid play a pivotal role by providing essential building blocks for innovative therapeutics.

The future prospects for this compound are promising given its multifaceted nature and broad applicability across multiple therapeutic areas. Continued research efforts are expected to yield novel derivatives with enhanced pharmacological properties. Furthermore, advancements in biocatalysis may enable more efficient production methods at scale. As these technologies mature, we can anticipate seeing more derivatives based on this scaffold entering clinical trials within the next decade.

In conclusion,3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2172504-68-4) represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features make it a versatile intermediate with far-reaching implications for drug development and therapeutic innovation. As research progresses across disciplines such as medicinal chemistry,computational biology,and green chemistry,this compound will undoubtedly continue to inspire new discoveries that improve human health worldwide.